molecular formula C13H21NO B8401947 1,1-Diethyl-2-(4-methoxyphenyl)ethylamine

1,1-Diethyl-2-(4-methoxyphenyl)ethylamine

Cat. No.: B8401947
M. Wt: 207.31 g/mol
InChI Key: QTHLJBCSABSMND-UHFFFAOYSA-N
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Description

1,1-Diethyl-2-(4-methoxyphenyl)ethylamine is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

3-[(4-methoxyphenyl)methyl]pentan-3-amine

InChI

InChI=1S/C13H21NO/c1-4-13(14,5-2)10-11-6-8-12(15-3)9-7-11/h6-9H,4-5,10,14H2,1-3H3

InChI Key

QTHLJBCSABSMND-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)(CC1=CC=C(C=C1)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Powdered sodium cyanide (1.18 g, 24 mmol) was placed in a flask and covered with 5.5 mL of acetic acid. A mixture of sulfuric acid (3 mL) and acetic acid (2.75 mL) was cooled to 0° C. and then added to the cyanide suspension over a period of 3 minutes. The mixture was stirred for 30 minutes at room temperature, followed by the addition of 1,1-diethyl-2-(4-methoxyphenyl)ethanol (4.6 g, 22 mmol). The mixture was stirred overnight then poured into ice and sodium hydroxide. The product was extracted with ether, and the ether layer dried over anhydrous sodium sulfate, and concentrated. The residue was suspended in 20% sodium hydroxide and refluxed overnight under nitrogen. The reaction was cooled, diluted with water, and extracted with ether. The ether layer was separated, washed with saturated brine, dried over anhydrous sodium sulfate, and concentrated. The residue was purified by reversed-phase HPLC (C-18 using 0.1% HCl/acetonitrile as the elutant) to give 1.91 g of 1,1-diethyl-2-(4-methoxyphenyl)ethylamine.
Quantity
1.18 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
2.75 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
4.6 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
5.5 mL
Type
solvent
Reaction Step Six

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